Cas no 1267048-90-7 (methyl 4-amino-3-(1,3-dioxaindan-5-yl)butanoate)

• Product Name: methyl 4-amino-3-(1,3-dioxaindan-5-yl)butanoate
• CAS No: 1267048-90-7
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5869059
• PubChem ID: 112464939
• Update Time: 2025-10-18

methyl 4-amino-3-(1,3-dioxaindan-5-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(1,3-dioxaindan-5-yl)butanoate
• EN300-1996377
• 1267048-90-7

• Inchi： 1S/C12H15NO4/c1-15-12(14)5-9(6-13)8-2-3-10-11(4-8)17-7-16-10/h2-4,9H,5-7,13H2,1H3
• InChI Key： RCNAFICUCJNCTL-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 4-amino-3-(1,3-dioxaindan-5-yl)butanoate

Comprehensive Overview of Methyl 4-amino-3-(1,3-dioxaindan-5-yl)butanoate (CAS No. 1267048-90-7)

Methyl 4-amino-3-(1,3-dioxaindan-5-yl)butanoate (CAS No. 1267048-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its unique 1,3-dioxaindan moiety, plays a pivotal role in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug development, particularly in targeting neurological and metabolic disorders. The compound's structural versatility makes it a valuable intermediate in modern medicinal chemistry.

The growing interest in methyl 4-amino-3-(1,3-dioxaindan-5-yl)butanoate aligns with current trends in precision medicine and small-molecule therapeutics. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being investigated for their ability to modulate specific biological pathways. Its amino ester functionality and heterocyclic core contribute to its potential as a building block for novel drug candidates. Recent studies have highlighted its relevance in addressing conditions such as inflammation and oxidative stress, which are hot topics in aging research and chronic disease management.

From a synthetic perspective, CAS No. 1267048-90-7 exemplifies the convergence of green chemistry principles and high-efficiency catalysis. Laboratories are optimizing its production using environmentally friendly solvents and catalytic systems to reduce waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound's stability under mild conditions further enhances its appeal for scalable industrial applications.

Analytical characterization of methyl 4-amino-3-(1,3-dioxaindan-5-yl)butanoate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure high purity standards required for pharmaceutical intermediates. The compound's chromatographic behavior and spectral properties have been documented in several peer-reviewed journals, providing valuable reference data for quality control protocols. Such rigorous characterization is critical given the compound's potential use in GMP-compliant manufacturing processes.

Emerging applications of this compound extend beyond traditional pharmaceuticals. In agricultural chemistry, derivatives of 1,3-dioxaindan structures are being evaluated for their plant-growth-regulating properties. Additionally, material scientists are investigating its incorporation into biodegradable polymers, capitalizing on the aromatic stability of its core structure. These multidisciplinary applications demonstrate how CAS 1267048-90-7 bridges gaps between diverse scientific fields.

Regulatory aspects surrounding methyl 4-amino-3-(1,3-dioxaindan-5-yl)butanoate reflect its classification as a research chemical. While not currently listed in major pharmacopeias, its handling follows standard laboratory safety protocols for organic compounds. Researchers must consider proper ventilation controls and personal protective equipment when working with this material. Documentation of its ecotoxicological profile remains an active area of study to ensure environmental safety in industrial applications.

The commercial availability of CAS No. 1267048-90-7 through specialty chemical suppliers has facilitated broader academic and industrial research. Procurement typically requires technical documentation including Certificate of Analysis (CoA) and Safety Data Sheets (SDS). Pricing trends indicate steady demand, particularly from contract research organizations (CROs) engaged in fragment-based drug discovery programs. This market dynamic underscores the compound's established position in the fine chemicals sector.

Future research directions for methyl 4-amino-3-(1,3-dioxaindan-5-yl)butanoate may explore its utility in proteolysis-targeting chimeras (PROTACs) - an innovative therapeutic modality. The compound's ability to serve as a linker between protein-binding domains makes it theoretically suitable for such applications. Computational chemistry studies using molecular docking simulations could further elucidate its interactions with biological targets, potentially unlocking new therapeutic avenues.